Cas no 2228508-26-5 (3-(4-fluoropyridin-2-yl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(4-fluoropyridin-2-yl)-2,2-dimethylpropan-1-amine
• CAS No: 2228508-26-5
• MF: C₁₀H₁₅FN₂
• MW: 182.237905740738
• CID: 5891555
• PubChem ID: 165713471
• Update Time: 2025-07-19

3-(4-fluoropyridin-2-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoropyridin-2-yl)-2,2-dimethylpropan-1-amine
• EN300-1782039
• 2228508-26-5

• Inchi： 1S/C10H15FN2/c1-10(2,7-12)6-9-5-8(11)3-4-13-9/h3-5H,6-7,12H2,1-2H3
• InChI Key： LTBCSYAXIDNWAM-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)CC(C)(C)CN

Computed Properties

• Exact Mass: 182.12192665g/mol
• Monoisotopic Mass: 182.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(4-fluoropyridin-2-yl)-2,2-dimethylpropan-1-amine

Research Brief on 3-(4-fluoropyridin-2-yl)-2,2-dimethylpropan-1-amine (CAS: 2228508-26-5): Recent Advances and Applications

The compound 3-(4-fluoropyridin-2-yl)-2,2-dimethylpropan-1-amine (CAS: 2228508-26-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluoropyridine and dimethylpropan-1-amine structural motifs, exhibits promising potential in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and applications in targeting specific biological pathways. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

Recent synthetic efforts have optimized the production of 3-(4-fluoropyridin-2-yl)-2,2-dimethylpropan-1-amine, with a focus on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency. These advancements have facilitated its use in high-throughput screening assays, where it has demonstrated notable activity against a range of biological targets, including enzymes and receptors implicated in various diseases.

Pharmacological studies have revealed that 3-(4-fluoropyridin-2-yl)-2,2-dimethylpropan-1-amine exhibits selective binding affinity for certain neurotransmitter receptors, suggesting its potential as a therapeutic agent for neurological disorders. In vitro and in vivo experiments have shown that the compound modulates receptor activity with high specificity, minimizing off-target effects. These findings are particularly relevant for the development of novel treatments for conditions such as depression, anxiety, and neurodegenerative diseases, where current therapies often lack precision and efficacy.

In addition to its neurological applications, 3-(4-fluoropyridin-2-yl)-2,2-dimethylpropan-1-amine has been investigated for its role in oncology. Preliminary studies indicate that the compound may interfere with signaling pathways critical for cancer cell proliferation and survival. For instance, it has been shown to inhibit the activity of specific kinases involved in tumor growth, making it a candidate for further development as an anticancer agent. Researchers are currently exploring its mechanism of action and potential synergies with existing chemotherapeutic drugs.

Despite these promising findings, challenges remain in the clinical translation of 3-(4-fluoropyridin-2-yl)-2,2-dimethylpropan-1-amine. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Ongoing research is focused on optimizing the compound's pharmacokinetic and pharmacodynamic properties to enhance its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this molecule into a viable drug candidate.

In conclusion, 3-(4-fluoropyridin-2-yl)-2,2-dimethylpropan-1-amine (CAS: 2228508-26-5) represents a promising avenue for drug discovery, with applications spanning neurology and oncology. Its unique chemical structure and selective biological activity make it a valuable tool for understanding disease mechanisms and developing targeted therapies. Future research will likely focus on overcoming current limitations and advancing the compound through clinical trials, paving the way for its potential use in patient care.